Cas no 1171072-86-8 (3-Amino-4-isopropoxybenzoic Acid)

• Product Name: 3-Amino-4-isopropoxybenzoic Acid
• CAS No: 1171072-86-8
• Molecular Formula: C₁₀H₁₃NO₃
• Molecular Weight: 195.215122938156
• CID: 2129775
• PubChem ID: 37912732

3-Amino-4-isopropoxybenzoic Acid Properties

Names and Identifiers

• 3-amino-4-(propan-2-yloxy)benzoic acid
• 3-amino-4-isopropoxybenzoic acid
• STL381759
• BBL032249
• NE28089
• Z1381287296

• InChIKey： YIAGHMRDAHWMKF-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO3/c1-6(2)14-9-4-3-7(10(12)13)5-8(9)11/h3-6H,11H2,1-2H3,(H,12,13)
• SMILES： O(C1C=CC(C(=O)O)=CC=1N)C(C)C

Computed Properties

• Exact Mass: 195.09
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.09
• Heavy Atom Count: 14
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives